3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C19H12Cl2N2OS
• Molecular Weight: 387.3 g/mol
• IUPAC Name: 3-[(2,6-dichlorophenyl)methyl]-5-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H12Cl2N2OS/c20-15-7-4-8-16(21)13(15)9-23-11-22-18-17(19(23)24)14(10-25-18)12-5-2-1-3-6-12/h1-8,10-11H,9H2
• InChI Key: JFLHAAFKCYNLOY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC4=C(C=CC=C4Cl)Cl

Description

3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one, also known as DCTP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCTP is a member of the thienopyrimidine family of compounds, which have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. In

Scientific Research Applications

3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in a variety of scientific research areas, including cancer, inflammation, and infectious diseases. In cancer research, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In infectious disease research, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to have antiviral activity against a range of viruses, including influenza, herpes simplex virus, and human immunodeficiency virus.

Mechanism of Action

The mechanism of action of 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cell growth, proliferation, and survival. 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the activity of cyclin-dependent kinases, which are essential for cell cycle progression. 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has also been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune responses. Additionally, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the activity of viral proteases, which are essential for viral replication.
Biochemical and Physiological Effects
3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to have a range of biochemical and physiological effects. In cancer cells, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to induce cell cycle arrest and apoptosis by upregulating the expression of pro-apoptotic proteins and downregulating the expression of anti-apoptotic proteins. In immune cells, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the production of pro-inflammatory cytokines and chemokines by inhibiting the activity of NF-κB. In viral-infected cells, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit viral replication by inhibiting the activity of viral proteases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its specificity for certain cellular pathways and processes. 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to selectively inhibit the activity of cyclin-dependent kinases, NF-κB, and viral proteases, making it a useful tool for studying these pathways. Additionally, 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to have low toxicity in vitro, making it a relatively safe compound to use in lab experiments. One limitation of using 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to cells in culture.

Future Directions

There are several future directions for research on 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one. One area of interest is the development of 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one analogs with improved solubility and potency. Another area of interest is the identification of novel cellular pathways and processes that are targeted by 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one. Additionally, further studies are needed to elucidate the mechanism of action of 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one and to determine its potential applications in other areas of scientific research, such as neurodegenerative diseases and metabolic disorders.

Synthesis Methods

The synthesis of 3-(2,6-dichlorobenzyl)-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one involves a multi-step process that begins with the reaction of 2,6-dichlorobenzyl chloride with potassium thiocyanate to form 2,6-dichlorobenzyl isothiocyanate. This intermediate is then reacted with 2-aminobenzophenone to form the thienopyrimidine ring system. The final step involves the introduction of a phenyl group at the 5-position of the thienopyrimidine ring through a Suzuki coupling reaction.